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Compound of Interest

Compound Name: 7-Iodo-3-methyl-1H-indazole

Cat. No.: B11853521

Get Quote

Executive Summary
The indazole ring system is a privileged pharmacophore in modern drug discovery, exhibiting

profound utility in the development of kinase inhibitors, anti-infectives, and central nervous

system (CNS) therapeutics [4]. Among its functionalized derivatives, 7-Iodo-3-methyl-1H-
indazole (CAS: 1360931-32-3) serves as a highly valuable, yet synthetically challenging,

advanced intermediate [1]. The presence of the iodine atom at the C7 position provides a

highly reactive handle for transition-metal-catalyzed cross-coupling reactions, enabling late-

stage functionalization and the rapid generation of complex active pharmaceutical ingredients

(APIs).

This whitepaper provides an in-depth technical analysis of 7-Iodo-3-methyl-1H-indazole,

detailing its physicochemical profile, regioselective synthesis protocols, structural validation

workflows, and downstream applications.

Physicochemical Profiling
Understanding the baseline physicochemical properties of 7-Iodo-3-methyl-1H-indazole is

critical for optimizing reaction conditions, solubility parameters, and purification strategies. The
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large atomic radius and polarizability of the iodine atom significantly influence the molecule's

lipophilicity and melting point compared to its unhalogenated parent compound.

Table 1: Key Physicochemical Properties

Parameter Value / Description

IUPAC Name 7-Iodo-3-methyl-1H-indazole

CAS Registry Number 1360931-32-3

Molecular Formula C₈H₇IN₂

Molecular Weight 258.06 g/mol

Isotopic Signature
Monoisotopic mass 257.965 g/mol (Iodine exists

as a single stable isotope, ¹²⁷I)

Appearance Off-white to pale yellow solid

Solubility Profile
Soluble in DMSO, DMF, Methanol, and Ethyl

Acetate; Insoluble in Water

Storage Conditions
2–8 °C, protected from light (to prevent

photochemical de-iodination)

Mechanistic Synthesis & Regioselectivity
Challenges
The primary challenge in synthesizing halogenated indazoles is regiocontrol [2]. Direct

electrophilic iodination of 3-methyl-1H-indazole using iodine (I₂) and a base is notoriously

unselective. The electron-rich nature of the indazole core, combined with the directing effects of

the N1-H and C3-methyl groups, typically yields a complex mixture of 5-iodo, 4-iodo, and poly-

iodinated isomers.

The Causality of the Sandmeyer Approach: To achieve absolute regioselectivity at the C7

position, an indirect synthetic route is required. The most robust and self-validating method is

the Sandmeyer reaction, utilizing 7-amino-3-methyl-1H-indazole as the starting material. By

converting the C7-amine into a diazonium salt, we create an excellent leaving group (N₂ gas).
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Subsequent treatment with potassium iodide (KI) initiates a radical-nucleophilic aromatic

substitution ( SRN​1 ), exclusively installing the iodine atom at the C7 position without risk of

cross-contamination from other regioisomers [2].
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Caption: Regioselective synthesis of 7-Iodo-3-methyl-1H-indazole via the Sandmeyer

reaction.

Experimental Protocol: Regioselective Synthesis
Note: This protocol is a foundational methodology. Reactions involving diazonium salts must be

conducted behind a blast shield due to the risk of energetic decomposition.

Step 1: Diazotization

Suspend 7-amino-3-methyl-1H-indazole (1.0 eq) in a 6M aqueous solution of hydrochloric

acid (HCl) or tetrafluoroboric acid (HBF₄).

Cool the suspension to 0–5 °C using an ice-brine bath. Causality: Strict temperature control

is vital. Above 5 °C, the diazonium salt will prematurely degrade into the corresponding 7-

hydroxy-3-methyl-1H-indazole (phenol byproduct).

Add an aqueous solution of sodium nitrite (NaNO₂, 1.1 eq) dropwise over 30 minutes,

maintaining the internal temperature below 5 °C. Stir for an additional 45 minutes to ensure

complete conversion to the diazonium salt.

Step 2: Iodination 4. In a separate flask, prepare a concentrated aqueous solution of potassium

iodide (KI, 2.5 eq). Cool to 0 °C. 5. Slowly transfer the cold diazonium salt solution into the KI

solution. 6. Allow the reaction mixture to gradually warm to room temperature, then gently heat

to 60 °C for 2 hours. Causality: Heating provides the activation energy required to drive the

nitrogen gas evolution and complete the iodine substitution.

Step 3: Workup and Purification 7. Cool the reaction to room temperature and quench with a

saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃). Causality: Sodium thiosulfate

reduces any unreacted, highly reactive iodine (I₂) back to water-soluble iodide (I⁻), preventing

oxidative side reactions during extraction. 8. Extract the aqueous phase three times with ethyl

acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and

concentrate under reduced pressure. 9. Purify the crude solid via flash column chromatography

(Silica gel, Hexanes/Ethyl Acetate gradient) to yield pure 7-Iodo-3-methyl-1H-indazole.

Structural Validation & Analytics
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Unequivocal structural determination is a cornerstone of drug development [2]. Because

indazole isomers possess identical molecular weights, orthogonal analytical techniques must

be employed to confirm that the iodine is specifically at the C7 position.

Liquid Chromatography-Mass Spectrometry (LC-MS): Confirms the molecular weight. Unlike

chlorine or bromine, iodine has only one stable isotope (¹²⁷I). Therefore, the mass spectrum

will show a distinct [M+H]⁺ peak at m/z 259.06 without the characteristic M+2 isotopic

splitting seen in other halogens.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is the definitive tool for

regiochemical assignment. In 7-Iodo-3-methyl-1H-indazole, the protons at positions C4,

C5, and C6 form a contiguous spin system. The splitting pattern will typically manifest as two

doublets (H-4 and H-6) and a triplet or doublet of doublets (H-5), distinguishing it from the 4-

iodo or 5-iodo isomers which would exhibit isolated singlets due to disrupted proton coupling

[2].

X-Ray Crystallography: For absolute 3D structural confirmation, growing a single crystal

allows for unambiguous mapping of the molecular framework.
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Caption: Orthogonal analytical workflow for the structural validation of functionalized indazoles.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b11853521/docs?utm_src=pdf-body-img#comprehensive-technical-guide-7-iodo-3-methyl-1h-indazole-cas-1360931-32-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11853521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Drug Discovery & Troubleshooting
The primary application of 7-Iodo-3-methyl-1H-indazole is as an electrophilic partner in

Palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira, and

Buchwald-Hartwig aminations) [4]. The C-I bond is significantly weaker than C-Br or C-Cl

bonds, allowing for oxidative addition to the palladium center under exceptionally mild

conditions.

Critical Troubleshooting: The Risk of De-iodination A major pitfall when utilizing aryl iodides is

hydrodehalogenation (de-iodination), where the iodine atom is reductively cleaved, reverting

the molecule to the 3-methyl-1H-indazole byproduct [3].

Causality: This side reaction is often catalyzed by the palladium source in the presence of

basic reducing agents or via photochemical pathways.

Prevention: To mitigate de-iodination, scientists must rigorously degas all solvents (using

freeze-pump-thaw cycles or argon sparging), avoid excessive temperatures, and store the

starting material in amber vials to prevent light-induced cleavage [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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